Cas no 1008671-72-4 (2-(2,4-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid)

• Product name: 2-(2,4-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
• CAS No: 1008671-72-4
• MF: C₁₃H₁₉NO₄S₂
• MW: 317.424
• CID: 3106902
• PubChem ID: 4355114

2-(2,4-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,4-dimethylphenyl)sulfonyl]amino}-4-(methylthio)butanoic acid
• 2-(2,4-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
• Z45637297
• 2-[(2,4-dimethylphenyl)sulfonylamino]-4-methylsulfanylbutanoic acid
• ((2,4-DIMETHYLPHENYL)SULFONYL)METHIONINE
• 2-(2,4-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoicacid
• 1008671-72-4
• AKOS016870320
• EN300-09125
• AKOS000116862
• G32988

• Inchi： InChI=1S/C13H19NO4S2/c1-9-4-5-12(10(2)8-9)20(17,18)14-11(13(15)16)6-7-19-3/h4-5,8,11,14H,6-7H2,1-3H3,(H,15,16)
• InChI Key： BUZREBMUVLYWFH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 317.07555g/mol
• Monoisotopic Mass: 317.07555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 317.4g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives